Cas no 2248328-67-6 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-chloro-1-ethyl-1H-pyrazole-5-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-chloro-1-ethyl-1H-pyrazole-5-carboxylate
• CAS No: 2248328-67-6
• MF: C₁₄H₁₀ClN₃O₄
• MW: 319.699902057648
• CID: 5894593
• PubChem ID: 165976996
• Update Time: 2025-05-19

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-chloro-1-ethyl-1H-pyrazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2248328-67-6
• EN300-6514682
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-chloro-1-ethyl-1H-pyrazole-5-carboxylate

• Inchi： 1S/C14H10ClN3O4/c1-2-17-11(10(15)7-16-17)14(21)22-18-12(19)8-5-3-4-6-9(8)13(18)20/h3-7H,2H2,1H3
• InChI Key： WFURSYGLDOWNFM-UHFFFAOYSA-N
• SMILES： ClC1C=NN(CC)C=1C(=O)ON1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 319.0359835g/mol
• Monoisotopic Mass: 319.0359835g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 477
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 81.5Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-chloro-1-ethyl-1H-pyrazole-5-carboxylate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-chloro-1-ethyl-1H-pyrazole-5-carboxylate (CAS No. 2248328-67-6) and Its Emerging Applications in Chemical Biology

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-chloro-1-ethyl-1H-pyrazole-5-carboxylate, identified by the CAS number 2248328-67-6, is a structurally complex organic compound that has garnered significant attention in the field of chemical biology due to its unique pharmacophoric features. This compound belongs to the class of heterocyclic derivatives, combining elements of isoindole and pyrazole moieties, which are well-documented for their diverse biological activities. The presence of a dioxo group and a chloro substituent further enhances its potential as a lead compound in drug discovery and molecular pharmacology.

The 1,3-dioxo moiety, also known as an α-lactam or oxetanone-like structure, is known for its ability to participate in hydrogen bonding interactions and stabilize transition states, making it a valuable scaffold in medicinal chemistry. In contrast, the 4-chloro group introduces electrophilic character at the pyrazole ring, enabling further functionalization and interaction with biological targets. The 1H-isoindol backbone provides additional conformational flexibility and electronic properties that can be exploited for optimizing binding affinity and selectivity.

Recent advancements in computational chemistry and high-throughput screening have positioned this compound as a promising candidate for investigating novel therapeutic pathways. Studies have indicated that derivatives of isoindole-pyrazole hybrids exhibit potential in modulating enzyme activity and receptor binding. For instance, modifications at the dioxo and chloro positions have been shown to influence the compound's interaction with proteases and kinases, which are key targets in oncology and inflammatory diseases.

The 5-carboxylate group at the pyrazole ring adds another layer of functionality, allowing for further derivatization through esterification or amidation reactions. This feature is particularly useful in designing prodrugs or conjugates that enhance bioavailability or targeted delivery to specific tissues. Moreover, the ethyl substituent on the pyrazole nitrogen introduces steric bulk that can fine-tune receptor binding profiles.

In light of current research trends, this compound has been explored in the context of developing small-molecule inhibitors for protein-protein interactions (PPIs). The isoindole-pyrazole scaffold is particularly adept at mimicking natural ligands or disrupting aberrant interactions that contribute to disease pathogenesis. Preliminary docking studies suggest that slight modifications around the dioxo and chloro regions could enhance binding affinity to specific PPIs implicated in neurodegenerative disorders.

Another exciting avenue involves leveraging this compound as a building block for generating libraries of analogs through combinatorial chemistry or automated synthesis platforms. Such libraries are instrumental in identifying hit compounds for further optimization using structure-based drug design (SBDD) or fragment-based drug discovery (FBDD) methodologies. The versatility of the 1,3-dioxo, 4-chloro, and 5-carboxylate functional groups allows for diverse chemical transformations while maintaining core pharmacological properties.

The synthesis of this compound has been refined through multi-step organic reactions that highlight modern synthetic techniques such as transition-metal catalysis and flow chemistry. These approaches not only improve yield but also reduce environmental impact by minimizing waste generation. As sustainability becomes an increasingly critical factor in pharmaceutical development, such methodologies align well with green chemistry principles.

From a regulatory perspective, compounds like this one must undergo rigorous safety evaluations before entering clinical trials. However, preliminary toxicological assessments suggest that the isoindole-pyrazole hybrid is well-tolerated at sub-toxic doses in preclinical models. This favorable safety profile makes it an attractive candidate for further investigation into human health applications.

The integration of machine learning models into drug discovery workflows has accelerated the identification of promising candidates like this one. Predictive algorithms can analyze structural features such as the presence of a dioxo, chloro, or carboxylate group to predict potential bioactivity against various disease targets. Such computational tools complement experimental efforts by rapidly filtering large compound libraries based on predefined criteria.

In conclusion,1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-chloro-1-ethyl-1H-pyrazole-5-carboxylate (CAS No. 2248328-67-6) represents a fascinating example of how structural complexity can be leveraged to develop novel therapeutics. Its unique combination of functional groups positions it as a versatile scaffold for exploring new drug modalities across multiple therapeutic areas. As research progresses, further optimization will likely uncover even more compelling applications for this remarkable compound.